4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C21H24N2O3/c1-12-15(11-22)19(14-8-13(25-4)6-7-18(14)26-5)20-16(23-12)9-21(2,3)10-17(20)24/h6-8,19,23H,9-10H2,1-5H3
• InChI Key: HSIHXNPSRUGFDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=C(C=CC(=C3)OC)OC)C#N
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

The compound is a quinoline derivative with a dimethoxyphenyl group attached. Quinolines are a class of organic compounds with a wide range of biological activities and are often used in medicinal chemistry. The dimethoxyphenyl group is a common motif in many biologically active compounds, including several psychedelic substances.

Molecular Structure Analysis

The molecular structure would likely show the quinoline core, with the dimethoxyphenyl group attached at the 4-position and a large trimethyl-5-oxo-1,4,5,6,7,8-hexahydro group also attached to the quinoline.

Physical and Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. For example, the presence of the dimethoxyphenyl group could potentially increase the compound’s lipophilicity.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many quinoline derivatives exhibit biological activity by intercalating with DNA or inhibiting enzymes.

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the biological activity of many quinoline and dimethoxyphenyl compounds, it could potentially have interesting medicinal properties.